Angiotensin Receptor

  • PD 123319 ditrifluoroacetate
    • CAS RN
    • 136676-91-0
    • Molecular Formula:
    • C35H34F6N4O7
    • Molecular Weight:
    • 736.7 g/mol
    Description
    Potent, selective, non-peptide angiotensin AT2 receptor antagonist (IC50 values are 34 and 210 nM for rat adrenal and brain tissue respectively). Reduces angiotensin II-induced oxidative stress. Orally active.An...
  • Irbesartan
    • CAS RN
    • 138402-11-6
    • Molecular Formula:
    • C25H28N6O
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Irbesartan is an antagonist of the angiotensin II type 1 (AT1) receptor (Ki = 1.3 nM). It is an insurmountable antagonist of AT1, as its antagonism cannot be overcome by increasing concentrations of angiotensin ...
  • Olmesartan medoxomil
    • CAS RN
    • 144689-63-4
    • Molecular Formula:
    • C29H30N6O6
    • Molecular Weight:
    • 558.6 g/mol
    Description
    Olmesartan medoxomil is an orally bioavailable prodrug form of olmesartan, a nonpeptide angiotensin II antagonist that is selective for the angiotensin 1 (AT1) receptor over the AT2 receptor. Olmesartan medoxomi...
  • Candesartan cilexetil
    • CAS RN
    • 145040-37-5
    • Molecular Formula:
    • C33H34N6O6
    • Molecular Weight:
    • 610.7 g/mol
    Description
    Angiotensin receptor blockers effectively protect against the harmful effects of the activation of the renin-angiotensin-aldosterone system that occur with hypertension or diabetes. Candesartan cilexetil is a pr...
  • Tranilast
    • CAS RN
    • 53902-12-8
    • Molecular Formula:
    • C18H17NO5
    • Molecular Weight:
    • 327.3 g/mol
    Description
    Potent mast cell membrane stabilizer. Exhibits a wide range of anti-inflammatory effects. Inhibits antigen-induced release of cytokines, chemokines and proteases. Able to inhibit angiotensin II induced contracti...